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Basic Properties & Handling Information

The table below summarizes the available information on Diethyl pyimDC (also referred to as Diethyl-

pythiDC in one source) [1].

Property Details

Chemical Name Diethyl-pythiDC (identified as a closely related compound) [1]

CAS Number 1821370-70-0 [1]

Biological Activity Inhibitor of collagen prolyl 4-hydroxylases (CP4Hs) [1]

Molecular Weight 306.34 g/mol [1]

Physical Form Off-white to light yellow solid [1]

Storage (Powder) -20°C for 3 years; 4°C for 2 years [1]

Storage (Solution) -80°C for 2 years; -20°C for 1 year [1]

Solubility (DMSO) 33.33 mg/mL (108.80 mM) [1]
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Experimental Protocol

Based on the search results, here is a detailed methodology for a cell-based assay using this compound [1].
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Start Experiment

Plate MDA-MB-231 cells
(5,000 cells/well)

Allow cells to adhere
(4 hours)

Treat with Diethyl-pythiDC
(Varying concentrations, 24 hrs)

Wash with
Dulbecco’s PBS

Add MTS Reagent
(Incubate 2 hrs)

Measure Absorbance
at 490 nm

Analyze Cell Viability

End

Click to download full resolution via product page
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Frequently Asked Questions

What is the recommended solvent for preparing a Diethyl pyimDC stock solution? Dimethyl

sulfoxide (DMSO) is a suitable solvent. A stock solution of 33.33 mg/mL (108.80 mM) can be

prepared, but note that hygroscopic DMSO can significantly impact solubility, so it's best to use a

newly opened container [1].

Does Diethyl pyimDC cause cytotoxicity or iron deficiency in cells? In studies on MDA-MB-231

cells, Diethyl-pythiDC did not show cytotoxic activity at high micromolar concentrations.

Furthermore, unlike some other compounds, treatment did not induce an iron-deficient phenotype at

concentrations as high as 500 μM [1].

Important Safety Notes

General Handling: The available source emphasizes that the compound is "For research use only"
and "not for sale to patients" [1]. Standard safe laboratory practices should be followed.
Information Gap: The search results do not contain specific first-aid measures, personal protective

equipment (PPE) requirements, or ecological disposal information for this compound.
Controlled Substance: One note in the source states, "This product is a controlled substance
and not for sale in your territory" [1], indicating you must check its regulatory status in your
location.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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